Cas no 923227-13-8 (N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide)

• Product Name: N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide
• CAS No: 923227-13-8
• MF: C₂₁H₂₂N₂O₂S
• MW: 366.476583957672
• CID: 5459715
• Update Time: 2025-06-11

N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-morpholino-2-(thiophen-2-yl)ethyl)-2-naphthamide
• N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)naphthalene-2-carboxamide
• N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]naphthalene-2-carboxamide
• VU0504327-1
• N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide

• Inchi： 1S/C21H22N2O2S/c24-21(18-8-7-16-4-1-2-5-17(16)14-18)22-15-19(20-6-3-13-26-20)23-9-11-25-12-10-23/h1-8,13-14,19H,9-12,15H2,(H,22,24)
• InChI Key： NBZIXVNKLFFHHD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C1C=CC2C=CC=CC=2C=1)=O)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 469
• XLogP3: 3.4
• Topological Polar Surface Area: 69.8

Additional information on N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide

Comprehensive Overview of N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide (CAS No. 923227-13-8)

The compound N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide (CAS No. 923227-13-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a morpholine ring, a thiophene moiety, and a naphthalene core, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

One of the key features of N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide is its heterocyclic architecture, which enhances its binding affinity to biological targets. The morpholine group is known for improving solubility and bioavailability, while the thiophene ring contributes to its electronic properties, making it a versatile scaffold for medicinal chemistry. This combination addresses common challenges in drug design, such as ADME optimization and target selectivity, topics frequently searched by professionals in the field.

In recent years, the demand for small-molecule inhibitors and allosteric modulators has surged, driven by advancements in cancer research and neurodegenerative disease studies. N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide fits into this niche due to its potential interactions with protein kinases and cell signaling pathways. Its naphthalene carboxamide backbone further enhances its ability to penetrate cell membranes, a critical factor in central nervous system (CNS) drug development.

The synthesis of CAS No. 923227-13-8 involves multi-step organic reactions, including amide coupling and heterocyclic functionalization. These processes are often optimized for yield and purity, reflecting the growing emphasis on green chemistry and sustainable synthesis in the pharmaceutical industry. Researchers are also investigating its structure-activity relationship (SAR) to refine its efficacy and reduce off-target effects, a topic highly relevant to AI-driven drug discovery platforms.

From a commercial perspective, N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide is available through specialized chemical suppliers, catering to academic and industrial labs. Its applications extend to high-throughput screening (HTS) and fragment-based drug design, areas where molecular diversity is crucial. As the scientific community continues to explore its potential, this compound remains a subject of interest in patent literature and research publications.

In conclusion, N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylnaphthalene-2-carboxamide represents a compelling example of modern medicinal chemistry innovation. Its multifaceted properties align with current research priorities, including personalized medicine and computational drug design. For those seeking detailed spectroscopic data or biological assay results, further literature and supplier catalogs provide extensive insights into this promising compound.